Cas no 5667-38-9 (3-Amino-5-nitropyridin-2(1H)-one)

• Product Name: 3-Amino-5-nitropyridin-2(1H)-one
• CAS No: 5667-38-9
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 366447
• PubChem ID: 22754782
• Update Time: 2025-10-17

3-Amino-5-nitropyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-nitropyridin-2(1H)-one
• 2(1H)-Pyridinone,3-amino-5-nitro-
• 3-AMINO-2-HYDROXY-5-NITROPYRIDINE
• 3-amino-5-nitro-1H-pyridin-2-one
• 3-Amino-5-nitro-2-pyridone
• 2-HYDROXY-3-AMINO-5-NITROPYRIDINE
• 3-Amino-2-hydroxy-5-nitro-pyridin
• 3-amino-5-nitropyridin-2-ol
• 5-Nitro-2-hydroxy-3-amino-pyridin
• 5-Nitro-3-amino-2-hydroxy-pyridin
• 5667-38-9
• AB53297
• WUMXEXOQVKMRQX-UHFFFAOYSA-N
• DTXSID50628112
• 2(1H)-Pyridinone, 3-amino-5-nitro-
• 3-azanyl-5-nitro-1H-pyridin-2-one
• SCHEMBL11645181
• A831143
• FT-0658896
• AKOS006328752

• Inchi： 1S/C5H5N3O3/c6-4-1-3(8(10)11)2-7-5(4)9/h1-2H,6H2,(H,7,9)
• InChI Key： WUMXEXOQVKMRQX-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(=CN1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 155.03300
• Monoisotopic Mass: 155.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.38
• Boiling Point: 609.6°Cat760mmHg
• Flash Point: 322.4°C
• Refractive Index: 1.625
• PSA: 104.96000
• LogP: 1.38200